Cas no 1314754-83-0 (2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid)
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid
- 1314754-83-0
- EN300-1893036
-
- Inchi: 1S/C10H11BrO3/c1-10(2,9(13)14)7-4-3-6(11)5-8(7)12/h3-5,12H,1-2H3,(H,13,14)
- InChI Key: SURIDQMKGRACLS-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)O)C(C(=O)O)(C)C
Computed Properties
- Exact Mass: 257.98916g/mol
- Monoisotopic Mass: 257.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 57.5Ų
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1893036-1g |
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1314754-83-0 | 1g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1893036-5g |
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1314754-83-0 | 5g |
$2940.0 | 2023-09-18 | ||
| Enamine | EN300-1893036-10g |
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1314754-83-0 | 10g |
$4360.0 | 2023-09-18 | ||
| Enamine | EN300-1893036-0.05g |
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1314754-83-0 | 0.05g |
$851.0 | 2023-09-18 | ||
| Enamine | EN300-1893036-0.1g |
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1314754-83-0 | 0.1g |
$892.0 | 2023-09-18 | ||
| Enamine | EN300-1893036-0.25g |
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1314754-83-0 | 0.25g |
$933.0 | 2023-09-18 | ||
| Enamine | EN300-1893036-0.5g |
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1314754-83-0 | 0.5g |
$974.0 | 2023-09-18 | ||
| Enamine | EN300-1893036-1.0g |
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1314754-83-0 | 1g |
$1014.0 | 2023-06-02 | ||
| Enamine | EN300-1893036-2.5g |
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1314754-83-0 | 2.5g |
$1988.0 | 2023-09-18 | ||
| Enamine | EN300-1893036-5.0g |
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1314754-83-0 | 5g |
$2940.0 | 2023-06-02 |
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid
Professional Introduction to 2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic Acid (CAS No. 1314754-83-0)
2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid, identified by its Chemical Abstracts Service registry number CAS No. 1314754-83-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry. The structural features of this molecule, particularly the presence of a 4-bromo-2-hydroxyphenyl moiety and a 2-methylpropanoic acid side chain, contribute to its unique chemical properties and potential applications in drug discovery.
The 4-bromo-2-hydroxyphenyl group is a versatile aromatic unit that can participate in various chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution, which are crucial for the synthesis of more complex molecules. This feature makes 2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid a valuable intermediate in the construction of pharmacophores. Additionally, the 2-methylpropanoic acid side chain introduces a carboxylic acid functionality, which is widely recognized for its role in drug-receptor interactions and metabolic stability.
In recent years, there has been growing interest in the development of novel therapeutic agents derived from halogenated aromatic compounds. The bromine atom in the 4-bromo-2-hydroxyphenyl group enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive molecules. The ability to modify the 4-bromo-2-hydroxyphenyl moiety provides chemists with a high degree of flexibility in designing molecules with tailored biological activities.
The carboxylic acid group in 2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid also offers multiple possibilities for further derivatization. It can be esterified to enhance lipophilicity or conjugated to other biomolecules for targeted drug delivery systems. Moreover, the presence of both hydroxyl and bromine substituents on the aromatic ring allows for diverse electronic properties, influencing the molecule's solubility and binding affinity to biological targets.
Recent studies have highlighted the potential of 2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid as a precursor in the synthesis of novel antimicrobial agents. The combination of hydroxyl and bromine groups on the aromatic ring has been shown to enhance interactions with bacterial enzymes, leading to increased efficacy against resistant strains. Furthermore, modifications to the 2-methylpropanoic acid side chain have revealed improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity.
The pharmaceutical industry has also explored the use of this compound in the development of anticancer agents. Preclinical studies indicate that derivatives of 2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid can inhibit key enzymes involved in tumor growth and proliferation. The ability to fine-tune the structure through strategic functionalization has led to promising candidates for further clinical evaluation. These findings underscore the importance of this compound as a building block in oncology research.
Beyond its applications in drug discovery, 2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid has found utility in materials science and agrochemicals. Its unique structural features make it a valuable candidate for developing novel polymers with specific thermal and mechanical properties. Additionally, derivatives of this compound have shown potential as intermediates in synthesizing agrochemicals that exhibit enhanced environmental compatibility.
The synthesis of 2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation are employed to construct the desired framework with high precision. These synthetic strategies not only demonstrate the versatility of this compound but also contribute to advancements in synthetic organic chemistry.
In conclusion, 2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid (CAS No. 1314754-83-0) is a multifaceted compound with significant potential across various domains of science and industry. Its structural features enable diverse functionalization pathways, making it an indispensable tool for medicinal chemists, materials scientists, and agrochemists alike. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in future scientific endeavors.
1314754-83-0 (2-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)